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Compound of Interest

Compound Name: 2,2-dichloropentanoic Acid

Cat. No.: B102809 Get Quote

Technical Guide: Physical Properties of 2,2-
Dichloropentanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

2,2-dichloropentanoic acid, specifically its boiling point and density. It includes detailed

experimental protocols for the determination of these properties and a conceptual workflow

illustrating the process of physical property characterization.

Core Physical Properties
2,2-Dichloropentanoic acid (C₅H₈Cl₂O₂) is a halogenated carboxylic acid. Its physical

properties are influenced by its molecular weight, the presence of the polar carboxyl group, and

the two chlorine atoms on the alpha-carbon. These structural features contribute to its boiling

point and density.

Data Presentation
The available quantitative data for the physical properties of 2,2-dichloropentanoic acid are

summarized in the table below. It is important to note that these values are cited as estimates

and may vary depending on the experimental conditions and purity of the sample.
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Physical Property Value Notes

Boiling Point 242.14°C Rough estimate[1]

Density 1.3444 g/cm³ Rough estimate[1]

Molecular Weight 171.02 g/mol

Experimental Protocols
Precise determination of the boiling point and density of 2,2-dichloropentanoic acid requires

standardized experimental procedures. The following protocols describe general methods

applicable to liquid carboxylic acids. Due to the corrosive nature of 2,2-dichloropentanoic
acid, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a

lab coat, should be worn at all times, and all procedures should be conducted in a well-

ventilated fume hood.

Determination of Boiling Point by Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A simple distillation is a common and effective method for

determining the boiling point of a liquid sample.

Apparatus:

Round-bottom flask

Heating mantle or oil bath

Clamps and stand

Three-way adapter (distillation head)

Thermometer and adapter

Condenser

Receiving flask
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Boiling chips or magnetic stir bar

Procedure:

Assemble the simple distillation apparatus in a fume hood.

Place a small volume (e.g., 5-10 mL) of 2,2-dichloropentanoic acid and a few boiling chips

or a magnetic stir bar into the round-bottom flask.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the three-way adapter. This ensures an accurate reading of the temperature of the vapor

that is distilling.

Connect the condenser to a water source, ensuring that water flows in at the lower inlet and

out at the upper outlet.

Begin to gently heat the flask.

Observe the temperature as the liquid begins to boil and the vapor rises.

The boiling point is the temperature at which the vapor temperature stabilizes while the liquid

is actively distilling and condensing into the receiving flask.

Record the stable temperature reading as the boiling point. It is also crucial to record the

atmospheric pressure at the time of the measurement, as boiling point is pressure-

dependent.

Determination of Density by Pycnometry
A pycnometer is a flask with a specific, accurately known volume, used for the precise

measurement of the density of a liquid.

Apparatus:

Pycnometer with a stopper containing a capillary tube

Analytical balance (accurate to at least 0.001 g)
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Constant temperature water bath

Distilled water (for calibration)

Sample of 2,2-dichloropentanoic acid

Procedure:

Calibration of the Pycnometer:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance and record the mass

(m_pycnometer).

Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit

through the capillary.

Place the filled pycnometer in a constant temperature water bath (e.g., 20°C or 25°C) until

it reaches thermal equilibrium.

Remove the pycnometer from the bath, carefully dry the outside, and weigh it. Record the

mass (m_pycnometer+water).

The mass of the water is calculated as: m_water = m_pycnometer+water - m_pycnometer.

The volume of the pycnometer at the specific temperature can be determined using the

known density of water at that temperature (V = m_water / ρ_water).

Measurement of the Sample Density:

Empty and thoroughly dry the calibrated pycnometer.

Fill the pycnometer with 2,2-dichloropentanoic acid, insert the stopper, and allow the

excess liquid to exit.

Thermostate the pycnometer in the same constant temperature water bath used for

calibration.
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Dry the outside of the pycnometer and weigh it. Record the mass

(m_pycnometer+sample).

The mass of the sample is calculated as: m_sample = m_pycnometer+sample -

m_pycnometer.

The density of the sample is then calculated using the calibrated volume of the

pycnometer: ρ_sample = m_sample / V.

Conceptual Workflow
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a chemical compound like 2,2-dichloropentanoic acid, from sample acquisition

to data analysis and correlation with its molecular structure.
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Caption: Workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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